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Compound of Interest

Compound Name: S-Benzyl-N-Stearoyl-L-cysteine

CAS No.: 40379-70-2

Cat. No.: B561935

Get Quote

CAS: 40379-70-2 | Molecular Formula: C₂₈H₄₇NO₃S | M.W.: 477.75 g/mol [1][2]

Introduction & Retrosynthetic Logic
The synthesis of SNSC requires the selective N-acylation of S-benzyl-L-cysteine with a C18

stearoyl chain.

The Challenge:S-Benzyl-L-cysteine is zwitterionic and insoluble in non-polar organic

solvents (DCM, THF). Stearoyl chloride is hydrophobic and insoluble in water.

The Solution: Transient silylation. By treating the amino acid with chlorotrimethylsilane

(TMSCl), we convert the zwitterion into a soluble N,O-bis(trimethylsilyl) intermediate. This

allows the reaction to proceed in anhydrous dichloromethane (DCM), ensuring complete

acylation without hydrolysis of the sensitive acid chloride.

Reaction Scheme
Solubilization: S-Benzyl-L-Cysteine + TMSCl
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Soluble TMS-Ester/TMS-Amine intermediate.

Acylation: Intermediate + Stearoyl Chloride

N-Stearoyl-TMS-Ester.

Workup: Acidic hydrolysis removes the TMS ester, yielding the free acid SNSC.

Materials & Reagents
Reagent Purity Role

S-Benzyl-L-Cysteine 98%
Starting Material (Core

Scaffold)

Stearoyl Chloride 97% Acylating Agent (C18 Chain)

Chlorotrimethylsilane (TMSCl) 99% Transient Solubilizing Agent

Dichloromethane (DCM) Anhydrous Solvent (Critical: Moisture-free)

N,N-Diisopropylethylamine

(DIPEA) 99% Base (Proton Scavenger)

Methanol (MeOH) HPLC Grade Quenching Agent

Detailed Protocol: Silyl-Modified Synthesis
Phase 1: Transient Silylation (Solubilization)

Setup: Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar

and a reflux condenser. Flush with Nitrogen (

) or Argon.

Suspension: Add S-Benzyl-L-Cysteine (2.11 g, 10.0 mmol) to the flask.

Solvent: Add 50 mL anhydrous DCM. The amino acid will remain as a solid suspension.

Silylation: Add TMSCl (2.5 mL, ~20 mmol) followed by DIPEA (3.5 mL, ~20 mmol) via

syringe.
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Observation: The suspension will gradually clear as the silyl ester and silyl amine form.

Reflux: Heat the mixture to gentle reflux (40°C) for 1–2 hours until a clear, homogeneous

solution is obtained.

Checkpoint: If solids persist, add an additional 0.5 eq of TMSCl and reflux for 30 mins.

Phase 2: N-Acylation
Cooling: Cool the reaction mixture to 0°C using an ice bath.

Addition: Dissolve Stearoyl Chloride (3.03 g, 10.0 mmol) in 10 mL anhydrous DCM. Add this

solution dropwise to the reaction flask over 15 minutes.

Note: Maintain

atmosphere to prevent hydrolysis of the acid chloride.

Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (RT) for

4–6 hours.

Monitoring: Monitor by TLC (Mobile Phase: CHCl₃/MeOH/AcOH 90:10:1). The starting

material (

) should disappear, and a less polar product (

) should appear.

Phase 3: Workup & Purification
Quenching: Add 5 mL Methanol and stir for 10 minutes. This cleaves the silyl ester,

regenerating the carboxylic acid.

Extraction: Dilute with 100 mL DCM. Wash the organic layer successively with:

1N HCl (2 x 50 mL) – Removes DIPEA and unreacted amine.

Water (1 x 50 mL).
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Brine (1 x 50 mL).

Drying: Dry the organic phase over anhydrous

, filter, and concentrate under reduced pressure (Rotavap) to yield a waxy white solid.

Recrystallization (Critical for Purity):

Dissolve the crude solid in a minimum amount of hot Ethyl Acetate.

Slowly add Hexane until turbidity appears.

Cool to 4°C overnight. Filter the white crystals and dry under high vacuum.

Process Visualization (Workflow)
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Caption: Step-by-step workflow for the silyl-modified synthesis of SNSC, ensuring homogeneity

and high yield.

Characterization & QC
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Parameter Expected Result Method

Appearance
White to off-white crystalline

powder
Visual

Melting Point
85–90°C (Dependent on

polymorph)
Capillary MP

¹H-NMR (DMSO-d₆)

ngcontent-ng-c2699131324=""

_nghost-ng-c2339441298=""

class="inline ng-star-inserted">

7.2-7.4 (m, 5H, Ar-H)

4.4-4.6 (m, 1H,

-CH)

3.7 (s, 2H, S-CH₂-Ph)

0.85 (t, 3H, Terminal CH₃)

1.2 (br s, 28H, Stearyl chain)

400 MHz NMR

Mass Spectrometry [M-H]⁻ = 476.4 m/z ESI-MS (Negative Mode)

Solubility

Soluble in DMSO, CHCl₃,

warm EtOH.Insoluble in Water.

[2][3][4][5]

Solubility Test

Troubleshooting & Optimization
Issue: Low Yield / Incomplete Reaction.

Cause: Moisture in the solvent hydrolyzed the TMSCl or Stearoyl Chloride.

Fix: Ensure DCM is distilled over

or passed through an activated alumina column. Increase TMSCl to 2.5 equivalents.

Issue: Product is Oily/Sticky.
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Cause: Residual stearic acid (from hydrolyzed chloride).

Fix: Recrystallize from Acetone/Water or wash the crude solid with cold Pentane (SNSC is

less soluble in cold pentane than stearic acid).

Issue: Racemization.

Cause: Excessive heat during silylation or high base concentration.

Fix: Keep the acylation step strictly at 0°C

RT. Do not heat after adding the acid chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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